Cas no 1805771-54-3 (Methyl 2-bromo-5-(3-chloropropyl)benzoate)

• Product Name: Methyl 2-bromo-5-(3-chloropropyl)benzoate
• CAS No: 1805771-54-3
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4949618
• Update Time: 2025-10-18

Methyl 2-bromo-5-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(3-chloropropyl)benzoate

• Inchi： 1S/C11H12BrClO2/c1-15-11(14)9-7-8(3-2-6-13)4-5-10(9)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： KMOJLNOGLNAZFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-bromo-5-(3-chloropropyl)benzoate

Recent Advances in the Application of Methyl 2-bromo-5-(3-chloropropyl)benzoate (CAS: 1805771-54-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-5-(3-chloropropyl)benzoate (CAS: 1805771-54-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, enabling the construction of complex molecular architectures with potential therapeutic applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of Methyl 2-bromo-5-(3-chloropropyl)benzoate in the synthesis of potent kinase inhibitors. The researchers utilized its reactive bromo and chloro substituents to construct a series of pyrimidine derivatives showing promising activity against various cancer cell lines. The compound's structural features allowed for precise modifications at multiple positions, enabling the optimization of pharmacological properties while maintaining target specificity.

In the field of neurodegenerative disease research, a recent breakthrough published in ACS Chemical Neuroscience (2024) employed Methyl 2-bromo-5-(3-chloropropyl)benzoate as a critical precursor for developing novel modulators of tau protein aggregation. The study reported that derivatives synthesized from this intermediate showed significant reduction of pathological tau aggregates in cellular models of Alzheimer's disease, with improved blood-brain barrier penetration compared to previous generations of compounds.

From a synthetic chemistry perspective, innovative methodologies have been developed to enhance the utility of Methyl 2-bromo-5-(3-chloropropyl)benzoate. A 2024 Nature Protocols publication detailed a microwave-assisted, palladium-catalyzed coupling reaction that significantly improves the yield and purity of products derived from this intermediate. This advancement addresses previous challenges in scaling up production while maintaining stereochemical integrity, making the compound more accessible for pharmaceutical development.

The compound's safety profile and pharmacokinetic properties have also been the subject of recent investigations. Toxicology studies published in Regulatory Toxicology and Pharmacology (2023) established preliminary safety data for Methyl 2-bromo-5-(3-chloropropyl)benzoate and its common derivatives, providing valuable information for preclinical development. These findings suggest that while the compound requires careful handling due to its reactive groups, properly designed derivatives demonstrate acceptable toxicity profiles for further pharmaceutical exploration.

Looking forward, the unique chemical properties of Methyl 2-bromo-5-(3-chloropropyl)benzoate continue to inspire novel applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation and as a scaffold for developing covalent inhibitors. The compound's dual functionality (bromo and chloro substituents) offers distinct advantages in these emerging therapeutic modalities, positioning it as a valuable tool in modern drug discovery efforts.